Cas no 56070-15-6 (Terbufoxon Sulfone)

• Product Name: Terbufoxon Sulfone
• CAS No: 56070-15-6
• MF: C₉H₂₁O₅PS₂
• MW: 304.363801717758
• CID: 1596440
• Update Time: 2026-04-28

Terbufoxon Sulfone Chemical and Physical Properties

Names and Identifiers

• S-[(tert-butylsulfonyl)methyl] O,O-diethyl phosphorothioate
• O,O-Diethyl S-{[(2-methyl-2-propanyl)sulfonyl]methyl} phosphorothioate
• O,O-Diethyl-S-{[(2-methyl-2-propanyl)sulfonyl]methyl}thiophosphat
• phosphorothioic acid, S-[[(1,1-dimethylethyl)sulfonyl]methyl] O,O-diethyl ester
• Thiophosphate de O,O-diéthyle et de S-{[(2-méthyl-2-propanyl)sulfonyl]méthyle}
• Terbufoxon Sulfone
• TERBUFOS-OXON-SULFONE
• O,O-Diethyl S-(tert-butylsulfonyl)methyl phosphorothioate

Computed Properties

• Exact Mass: 304.05700

Experimental Properties

• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 403.419°C at 760 mmHg
• Flash Point: 197.781°C
• Refractive Index: 1.48
• Solubility: Slightly soluble (4.6 g/l) (25 º C),
• PSA: 113.16000
• LogP: 4.15230

Terbufoxon Sulfone Security Information

• Hazardous Material transportation number：3018
• HazardClass：6.1(a)
• PackingGroup：I

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Terbufoxon Sulfone

Terbufoxon Sulfone (CAS No. 56070-15-6): A Comprehensive Overview of Its Applications and Recent Research Findings

Terbufoxon Sulfone, a compound with the chemical identifier CAS No. 56070-15-6, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This compound, characterized by its sulfone functional group, has been studied extensively for its pharmacological effects and interactions with biological systems. The sulfone moiety is known for its ability to enhance the bioavailability and stability of molecules, making it a valuable component in the development of new therapeutic agents.

In recent years, the study of Terbufoxon Sulfone has been particularly intriguing due to its potential role in modulating inflammatory responses and antioxidant activities. Research has shown that compounds containing the sulfone group can exhibit significant anti-inflammatory properties by inhibiting key enzymes such as COX-2 and LOX. These enzymes are crucial in the production of prostaglandins and leukotrienes, which are mediators of inflammation. The ability of Terbufoxon Sulfone to interact with these enzymes suggests its potential as a therapeutic agent in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the antioxidant properties of Terbufoxon Sulfone have been a focal point of interest. Oxidative stress is a critical factor in the pathogenesis of various diseases, including neurodegenerative disorders like Alzheimer's and Parkinson's disease. Studies have demonstrated that sulfone derivatives can scavenge free radicals and reduce oxidative damage to cellular components. This protective effect makes Terbufoxon Sulfone a promising candidate for developing treatments that target oxidative stress-related conditions.

The structural integrity of Terbufoxon Sulfone also contributes to its pharmacological profile. The presence of the sulfone group enhances the compound's solubility in both water and organic solvents, facilitating its absorption and distribution within biological systems. This dual solubility is particularly advantageous for drug delivery systems, as it allows for versatile administration routes, including oral, intravenous, and topical applications.

Recent advancements in computational chemistry have further illuminated the potential of Terbufoxon Sulfone. Molecular docking studies have revealed its high affinity for various biological targets, including receptors and enzymes involved in metabolic pathways. These findings suggest that Terbufoxon Sulfone could be repurposed for treating metabolic disorders such as diabetes and obesity by modulating key metabolic pathways.

In addition to its pharmacological applications, Terbufoxon Sulfone has shown promise in agricultural research. Its structural properties make it a suitable candidate for developing novel pesticides that target specific pests while minimizing environmental impact. The sulfone group's stability under various environmental conditions ensures that the compound remains effective over extended periods, enhancing its efficacy as a pest control agent.

The synthesis of Terbufoxon Sulfone has also been optimized to improve yield and purity. Modern synthetic techniques have enabled researchers to produce high-purity samples with minimal impurities, ensuring consistent results in biological assays. These advancements have laid the groundwork for further exploration of the compound's potential applications in both medical and agricultural fields.

The future prospects of Terbufoxon Sulfone are promising, with ongoing research focusing on elucidating its mechanisms of action and exploring new therapeutic applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical trials and real-world applications. As our understanding of molecular interactions continues to evolve, compounds like Terbufoxon Sulfone will play a crucial role in addressing complex biological challenges.